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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphoethanolamine (16:0-18:1 PE-d31) is a

deuterated synthetic phospholipid. It serves as a crucial internal standard in the field of

lipidomics, particularly for the quantitative analysis of phosphatidylethanolamines (PEs) and

other lipid species by mass spectrometry. The incorporation of 31 deuterium atoms onto the

palmitoyl (16:0) fatty acyl chain provides a significant mass shift from its endogenous, non-

labeled counterpart, without substantially altering its chemical and physical properties. This

allows for precise and accurate quantification of lipids in complex biological samples through

the stable isotope dilution method.

This guide provides a comprehensive overview of the technical details, experimental protocols,

and data analysis considerations for utilizing 16:0-18:1 PE-d31 in lipidomics research.

Core Properties and Specifications
A summary of the key quantitative data for both the deuterated internal standard and its non-

deuterated analogue is presented below.
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Property

1-palmitoyl-d31-2-oleoyl-
sn-glycero-3-
phosphoethanolamine
(16:0-18:1 PE-d31)

1-palmitoyl-2-oleoyl-sn-
glycero-3-
phosphoethanolamine
(16:0-18:1 PE)

Synonyms 16:0-d31-18:1 PE

POPE, 1-Palmitoyl-2-oleoyl-sn-

glycero-3-

phosphoethanolamine

Molecular Formula C39H45D31NO8P C39H76NO8P

Molecular Weight 749.19 g/mol 718.0 g/mol

Exact Mass 748.725464 Da[1] 717.53085538 Da[2]

Physical Form Powder Solid

Storage Temperature -20°C -20°C

Application in Quantitative Lipidomics
16:0-18:1 PE-d31 is primarily employed as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) based lipidomics workflows.[3][4][5][6][7][8] Its utility is

rooted in the principle of stable isotope dilution, where a known amount of the deuterated

standard is spiked into a biological sample prior to lipid extraction and analysis.

The workflow for utilizing 16:0-18:1 PE-d31 in a typical lipidomics experiment is outlined below.
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Caption: Experimental workflow for quantitative lipidomics using 16:0-18:1 PE-d31.
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Experimental Protocols
Lipid Extraction (Modified Folch Method)
This protocol is a general guideline and may require optimization based on the sample type

and volume.

Sample Homogenization: For tissue samples, weigh approximately 10-50 mg and

homogenize in a suitable buffer (e.g., phosphate-buffered saline). For plasma or serum, use

25-100 µL. For cultured cells, a cell pellet of 1-10 million cells is typically used.

Internal Standard Spiking: Add a known amount of 16:0-18:1 PE-d31 in a solvent such as

chloroform:methanol (2:1, v/v) to the homogenized sample. A typical concentration for the

internal standard in the final reconstituted sample is in the range of 0.1-1 µM.[3]

Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample, vortex

thoroughly, and incubate on ice for 30 minutes.

Phase Separation: Add 0.9% NaCl solution to induce phase separation. Vortex and

centrifuge at a low speed (e.g., 2000 x g) for 10 minutes.

Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids

using a glass Pasteur pipette.

Drying and Reconstitution: Dry the collected organic phase under a stream of nitrogen gas.

Reconstitute the lipid extract in a solvent compatible with the LC-MS system, such as

methanol or isopropanol.

LC-MS/MS Analysis
The separation and detection of 16:0-18:1 PE and its deuterated internal standard are typically

performed using a reversed-phase liquid chromatography system coupled to a triple

quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Typical LC-MS/MS Parameters:
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Parameter Typical Setting

LC Column
C18 or C8 reversed-phase column (e.g., 2.1 x

100 mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 10 mM

ammonium formate

Mobile Phase B

Acetonitrile/Isopropanol (e.g., 90:10, v/v) with

0.1% formic acid and 10 mM ammonium

formate

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 - 55 °C

Ionization Mode
Electrospray Ionization (ESI), typically in

negative mode for PE analysis

MS Analysis Mode Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions for Quantification:

The fragmentation of phosphatidylethanolamines in negative ion mode commonly occurs

through the neutral loss of the phosphoethanolamine headgroup (141 Da) or by fragmentation

into the constituent fatty acyl anions. For quantitative analysis, monitoring the transitions of the

precursor ion to the fatty acyl product ions is often preferred for specificity.

Compound
Precursor Ion (Q1)
[M-H]⁻

Product Ion (Q3) Polarity

16:0-18:1 PE m/z 716.5 m/z 255.2 (Palmitate) Negative

m/z 281.2 (Oleate) Negative

16:0-18:1 PE-d31 m/z 747.7
m/z 286.2 (Palmitate-

d31)
Negative

m/z 281.2 (Oleate) Negative
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Note: These MRM transitions are proposed based on the known fragmentation patterns of

phosphatidylethanolamines. Optimal transitions and collision energies should be determined

empirically on the specific mass spectrometer being used.

Data Analysis and Quantification
The quantification of endogenous 16:0-18:1 PE is achieved by calculating the ratio of the peak

area of the endogenous lipid to the peak area of the spiked 16:0-18:1 PE-d31 internal

standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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